1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione
• InChI: InChI=1S/C20H26O5/c1-19(2)17(21)20(10-6-5-7-11-20)16(25-18(19)22)13-8-9-14(23-3)15(12-13)24-4/h8-9,12,16H,5-7,10-11H2,1-4H3
• InChI Key: DHRJYAMTGHFEID-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C2(CCCCC2)C(OC1=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C20H26O5
• Molecular Weight: 346.4 g/mol

Description

1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione, also known as DU-14, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have various biological and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione is still being studied, but it is believed to act through multiple pathways. This compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, suggesting a potential mechanism for its anticancer activity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function and memory, reduce oxidative stress, and decrease inflammation. It has also been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione is its unique structure and biological activity, which make it a promising candidate for further investigation in scientific research. However, one limitation of this compound is its relatively low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects in these conditions. Additionally, this compound may be a promising candidate for further investigation as an anticancer agent, and future research may focus on its efficacy and safety in preclinical and clinical studies. Finally, this compound may also be investigated as a lead compound for the development of new drugs with unique biological activity.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione involves the condensation of 3,4-dimethoxybenzaldehyde with 4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-4,4-dimethyl-2-oxaspiro[5.5]undecane-3,5-dione has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and may be a potential candidate for further investigation as an anticancer agent. In drug discovery, this compound has been identified as a potential lead compound for the development of new drugs due to its unique structure and biological activity.